BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to tert-Butyl 2-
aminobenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butyl 2-aminobenzoate

Cat. No.: B153150

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl 2-aminobenzoate, a
key intermediate in organic synthesis, particularly in the preparation of pharmacologically active
compounds. This document details its chemical and physical properties, safety and handling
guidelines, and a detailed experimental protocol for its synthesis.

Chemical Identity and Properties

tert-Butyl 2-aminobenzoate, also known as tert-Butyl anthranilate, is an aromatic amine and
an ester. Its unique structure makes it a valuable building block in the synthesis of various
heterocyclic compounds.

Table 1: Chemical and Physical Properties of tert-Butyl 2-aminobenzoate
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Property Value Reference(s)
CAS Number 64113-91-3 [11[2][3][4]
Molecular Formula C11H1sNO:2 [1112][3][4]
Molecular Weight 193.24 g/mol [1112]131[4]
Appearance Brownish liquid [2]

Density 1.06 g/mL at 20 °C [L1[2113114]
Boiling Point 284.1 °C at 760 mmHg [2]

Flash Point 142.6 °C [2]

Refractive Index n20/D 1.540 [11[2][3][4]

N Slightly soluble in Chloroform
Solubility [2]
and Ethyl Acetate

Storage Temperature 2-8°C [11[2][3][4]

Spectroscopic Data

« 'H NMR (300 MHz, CDCls): & 7.82 (dd, 1H), 7.22 (ddd, 1H), 6.55-6.65 (m, 2H), 5.7 (br s,
1H), 1.58 (s, 9H).

Safety and Handling

Proper handling of tert-Butyl 2-aminobenzoate is crucial to ensure laboratory safety. The
compound is classified with GHS07 for health hazards.

Table 2: Safety Information for tert-Butyl 2-aminobenzoate
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Category Information Reference(s)
Pictogram GHSO07 (Exclamation Mark) [3114]
Signal Word Warning [3][4]

H317: May cause an allergic
Hazard Statements ] ] [3114]
skin reaction.

P261, P272, P280, P302 +

Precautionary Statements P352, P333 + P313, P362 + [3114]
P364
_ _ Eyeshields, Faceshields,
Personal Protective Equipment [3]
Gloves

Always handle this chemical in a well-ventilated area or under a chemical fume hood. Avoid
contact with skin and eyes. In case of exposure, follow the first-aid measures outlined in the
safety data sheet.

Experimental Protocols

Synthesis of tert-Butyl 2-aminobenzoate from tert-Butyl 2-nitrobenzoate
This protocol details the reduction of a nitro group to an amine to yield the target compound.

Workflow for the Synthesis of tert-Butyl 2-aminobenzoate
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Reaction Conditions

Reactants & Catalyst

Hydrogen (50 psi)
Work-up Product
[~
Parr Reactor after reaction completion Filtration through diatomaceous earth b—bﬂl"ale Goncemration by evaporauorD»—!»Een-Bulyl 2-aminobenzoate (Brown cul)j
| v

dissolved in Ethanol

Raney's Nickel

Click to download full resolution via product page

Caption: Synthesis of tert-Butyl 2-aminobenzoate.

Methodology:

e Preparation: In a 5 L Parr reactor, dissolve tert-butyl 2-nitrobenzoate (194.8 g, 0.873 mol) in
ethanol (2.5 L).

o Catalyst Addition: Add Raney's nickel catalyst (72 g), previously washed five times with
ethanol, to the solution.

o Degassing: Degas the reaction system three times by evacuating and then filling it with
nitrogen.

e Hydrogenation: Pressurize the system with hydrogen to an initial pressure of 30 psi. After 1.5
hours, increase the hydrogen pressure to 50 psi.

o Reaction: Stir the reaction mixture overnight. The reaction is complete in about one day,
indicated by the cessation of hydrogen uptake.

o Work-up: Filter the reaction mixture through diatomaceous earth to remove the catalyst.
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« |solation: Concentrate the filtrate by evaporation to yield tert-butyl 2-aminobenzoate as a
brown oil (160.8 g, 95% vyield).

Applications in Drug Development

tert-Butyl 2-aminobenzoate is a valuable intermediate in the synthesis of quinazolinones.
Quinazolinone derivatives are a class of compounds with a broad spectrum of biological
activities, making them important scaffolds in drug discovery.[2][5][6]

Role in the Synthesis of Bioactive Quinazolinones

Chemical Transformations
(e.g., cyclization with formamide)

Diverse Biologically Active
Quinazolinone Derivatives

Pharm.a(.:ologicél‘ Activities

Anticancer Anti-inflammatory Antimicrobial Anticonvulsant
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Caption: Pathway to Bioactive Quinazolinones.

The amino and ester functionalities of tert-Butyl 2-aminobenzoate allow for the construction
of the quinazolinone ring system. By reacting it with various reagents, a diverse library of
qguinazolinone derivatives can be synthesized and screened for potential therapeutic
applications, including anticancer, anti-inflammatory, and antimicrobial activities.[5][6][7] The
tert-butyl ester group can also serve as a protecting group that can be removed under specific
conditions to allow for further molecular modifications. This versatility makes tert-Butyl 2-
aminobenzoate a cornerstone reagent for medicinal chemists and drug development
professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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